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Compound of Interest

Compound Name: 2,6-Dichloro-3,5-dimethylpyridine
CAS No.: 125849-95-8
Cat. No.: B14140084
Get Quote
. J

2,6-Dichloro-3,5-dimethylpyridine is a highly specialized heterocyclic building block. Unlike
its unmethylated parent (2,6-dichloropyridine), the presence of methyl groups at the 3 and 5
positions introduces significant steric and electronic modulation, altering its reactivity profile in
nucleophilic aromatic substitution (

) and metal-catalyzed cross-coupling reactions.

Identity & Core Properties
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Property Specification

CAS Number 125849-95-8

IUPAC Name 2,6-dichloro-3,5-dimethylpyridine
Synonyms 2,6-Dichloro-3,5-lutidine

Molecular Formula

Molecular Weight 176.04 g/mol

Appearance White to off-white crystalline solid

Soluble in DCM, EtOAc, DMSO; sparingly

Solubilit

Y soluble in water
Acidity ( Weakly basic (Pyridine N lone pair is sterically
) hindered)

Part 2: Synthetic Architecture

The synthesis of 2,6-dichloro-3,5-dimethylpyridine is rarely achieved via direct chlorination of
3,5-lutidine due to the lack of regiocontrol (radical chlorination attacks the methyl groups). The
industry-standard protocol relies on the Deoxychlorination of 3,5-dimethyl-2,6-
dihydroxypyridine.

Mechanism & Protocol

The transformation utilizes Phosphoryl chloride (

) as both the solvent and chlorinating agent.[5] The reaction proceeds through the activation of
the tautomeric pyridone oxygens into dichlorophosphate leaving groups, followed by
nucleophilic attack by chloride ions.

Step-by-Step Protocol:

e Precursor Preparation: 3,5-dimethyl-2,6-dihydroxypyridine is synthesized via the
condensation of diethyl methylmalonate with urea or a similar cyclization strategy.
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Chlorination Setup: Charge a round-bottom flask with 3,5-dimethyl-2,6-dihydroxypyridine (1.0
eq).

Reagent Addition: Add
(excess, typically 5-10 eq) carefully. Note:
(1.0 eq) is often added to accelerate the reaction.

Thermal Activation: Reflux the mixture (approx. 105°C) for 4—6 hours until gas evolution (

) ceases.

Quenching (Critical): Cool to room temperature. Pour the reaction mixture slowly onto
crushed ice/water with vigorous stirring to hydrolyze excess

. Exothermic hazard.

Isolation: Extract with Dichloromethane (DCM). Wash organic layer with saturated

to remove phosphoric acid byproducts. Dry over

and concentrate.

Synthesis Workflow Diagram
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Figure 1: Deoxychlorination pathway converting the dihydroxy precursor to the dichloro target.

Part 3: Reactivity & Chemo-selectivity Profile[6][7]
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The core value of 2,6-dichloro-3,5-dimethylpyridine lies in its regio-controlled reactivity. The
molecule possesses

symmetry, making the two chlorine atoms equivalent initially. However, once the first
substitution occurs, the symmetry breaks.

Nucleophilic Aromatic Substitution ()

The 3,5-methyl groups exert a steric braking effect on the adjacent 2,6-positions.

e Mono-Substitution: Achieving mono-substitution is easier than with unsubstituted 2,6-
dichloropyridine. The steric bulk hinders the approach of a second nucleophile after the first
substitution, allowing for the isolation of non-symmetric 2-functionalized-6-chloropyridines.

e Nucleophiles: Alkoxides (

), Thiolates (

), and Amines (

).

Metal-Catalyzed Cross-Coupling

o Suzuki-Miyaura: Coupling with arylboronic acids occurs at the 2-position.

¢ Buchwald-Hartwig: Amination is viable but requires bulky phosphine ligands (e.g., Xantphos,
BINAP) to overcome the ortho-methyl steric hindrance.

Reactivity Logic Diagram
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Figure 2: Divergent reactivity pathways driven by stoichiometry and catalyst choice.
Part 4: Handling & Safety Protocols
This compound is a halogenated pyridine and must be handled as a hazardous chemical.
e Hazards:

o Acute Toxicity: Harmful if swallowed or inhaled.

o lrritation: Causes skin and serious eye irritation (H315, H319).

o Target Organs: Respiratory system (H335).

o Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Moisture
sensitive (hydrolysis of C-Cl bond is slow but possible over long periods).

» Waste Disposal: Must be disposed of as halogenated organic waste. Do not mix with strong
oxidizers or acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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